Cas no 1806744-43-3 (Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806744-43-3
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4832823
• Update Time: 2025-05-20

Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9ClF3NO4/c1-18-8(17)2-5-6(3-11)15-4-7(16)9(5)19-10(12,13)14/h4,16H,2-3H2,1H3
• InChI Key： WBKAVNFGQNNDFA-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=CN=1)O)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806744-43-3): A Comprehensive Overview

Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1806744-43-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, including a pyridine core substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy moiety, presents a rich framework for further chemical manipulation and biological exploration.

The structural features of Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate make it a versatile intermediate in the synthesis of various pharmacologically relevant molecules. The presence of the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Concurrently, the hydroxyl and trifluoromethoxy substituents contribute to the compound's overall reactivity and potential biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate has emerged as a valuable building block in this endeavor. Its structural blueprint has been leveraged to design molecules with potential applications in treating a range of diseases, including cancer, inflammation, and neurological disorders.

The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate metabolic pathways and enhance binding affinity to biological targets. This substituent is known to increase the lipophilicity of molecules, thereby improving their membrane permeability and bioavailability. Such properties are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic success.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing small molecules that interact with specific protein targets. These interactions are critical for modulating cellular processes and have been implicated in various disease mechanisms.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate due to their potential as lead compounds. Researchers have synthesized and characterized several analogs, each with distinct pharmacological properties. These efforts have led to the identification of novel compounds with promising therapeutic profiles.

In addition to its applications in drug discovery, Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate has found utility in academic research as a tool for studying fundamental chemical reactions. Its reactivity profile has been exploited to explore new synthetic methodologies and to gain insights into reaction mechanisms. Such studies contribute to the broader understanding of organic chemistry and can inspire innovative approaches to molecular synthesis.

The synthesis of Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of precursor compounds followed by sequential functionalization steps. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent applications.

The role of this compound in medicinal chemistry underscores its importance as a chemical entity with broad utility. As research continues to uncover new applications and insights into its properties, Methyl 2-(chloromethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate is poised to remain at the forefront of chemical innovation.